Cas no 78982-27-1 (1-Butanamine,N-(4,4-dimethoxybutyl)-4,4-dimethoxy-)

• Product Name: 1-Butanamine,N-(4,4-dimethoxybutyl)-4,4-dimethoxy-
• CAS No: 78982-27-1
• MF: C₁₂H₂₇NO₄
• MW: 249.347084283829
• CID: 579808
• PubChem ID: 336509
• Update Time: 2025-04-19

1-Butanamine,N-(4,4-dimethoxybutyl)-4,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine,N-(4,4-dimethoxybutyl)-4,4-dimethoxy-
• N-(4,4-dimethoxybutyl)-4,4-dimethoxybutan-1-amine
• NSC-351167
• NSC351167
• 78982-27-1
• SCHEMBL8029566
• DTXSID20319828

• Inchi： 1S/C12H27NO4/c1-14-11(15-2)7-5-9-13-10-6-8-12(16-3)17-4/h11-13H,5-10H2,1-4H3
• InChI Key： DDQYFUIDTKXNDL-UHFFFAOYSA-N
• SMILES： O(C)C(CCCNCCCC(OC)OC)OC

Computed Properties

• Exact Mass: 249.19411
• Monoisotopic Mass: 249.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 0.953
• Boiling Point: 303.7°Cat760mmHg
• Flash Point: 133.1°C
• Refractive Index: 1.434
• PSA: 48.95